5-((4-fluorobenzyl)oxy)-2-(4-(4-methoxyphenyl)piperazine-1-carbonyl)pyridin-4(1H)-one

• IUPAC Name: 5-[(4-fluorophenyl)methoxy]-2-[4-(4-methoxyphenyl)piperazine-1-carbonyl]-1H-pyridin-4-one
• InChI: InChI=1S/C24H24FN3O4/c1-31-20-8-6-19(7-9-20)27-10-12-28(13-11-27)24(30)21-14-22(29)23(15-26-21)32-16-17-2-4-18(25)5-3-17/h2-9,14-15H,10-13,16H2,1H3,(H,26,29)
• InChI Key: NCEKLDVMJZNWNO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)C(=O)C3=CC(=O)C(=CN3)OCC4=CC=C(C=C4)F
• Molecular Formula: C24H24FN3O4
• Molecular Weight: 437.5 g/mol

Description

5-((4-fluorobenzyl)oxy)-2-(4-(4-methoxyphenyl)piperazine-1-carbonyl)pyridin-4(1H)-one is a useful research compound. Its molecular formula is C24H24FN3O4 and its molecular weight is 437.471. The purity is usually 95%.
BenchChem offers high-quality 5-((4-fluorobenzyl)oxy)-2-(4-(4-methoxyphenyl)piperazine-1-carbonyl)pyridin-4(1H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-((4-fluorobenzyl)oxy)-2-(4-(4-methoxyphenyl)piperazine-1-carbonyl)pyridin-4(1H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radiolabeling for PET Imaging

5-((4-Fluorobenzyl)oxy)-2-(4-(4-Methoxyphenyl)piperazine-1-carbonyl)pyridin-4(1H)-one and its derivatives show promise in the field of Positron Emission Tomography (PET) imaging. Specifically, derivatives such as [(18)F]p-MPPF, a radiolabeled antagonist, have been extensively researched for their applications in studying 5-HT(1A) receptors within the brain. These studies encompass a broad spectrum of research including chemistry, radiochemistry, and in vivo imaging in animal models and humans. This compound has shown potential for detailed examination of the serotonergic neurotransmission system through PET, providing valuable insights into the functioning of 5-HT(1A) receptors and their role in various neurological conditions (Plenevaux et al., 2000).

Neurological Disorder Studies

The compound's derivatives are also utilized in studying neurological disorders, such as Alzheimer's disease, by targeting 5-HT(1A) receptors. A specific derivative was employed to quantify receptor densities in Alzheimer's patients, revealing significant decreases in certain brain regions. This suggests the potential for these compounds to serve as biomarkers in diagnosing and understanding the progression of Alzheimer's disease and possibly other cognitive impairments (Kepe et al., 2006).

Anti-Inflammatory and Analgesic Agents

Beyond imaging, derivatives of this compound have been synthesized for potential use as anti-inflammatory and analgesic agents. A study on novel benzodifuranyl derivatives demonstrated promising results in cyclooxygenase inhibition and exhibited significant analgesic and anti-inflammatory activities, highlighting the compound's therapeutic potential beyond its imaging applications (Abu‐Hashem et al., 2020).

Eating Disorder Therapeutics

In research exploring compulsive eating disorders, a selective antagonist targeting the Orexin-1 receptor demonstrated efficacy in reducing binge eating in animal models. This finding indicates that derivatives of 5-((4-Fluorobenzyl)oxy)-2-(4-(4-Methoxyphenyl)piperazine-1-carbonyl)pyridin-4(1H)-one could be effective in treating eating disorders with a compulsive component, offering a new avenue for pharmacological intervention (Piccoli et al., 2012).